2-(3-bromophenoxy)-N-(2,4,6-trimethylphenyl)propanamide

• IUPAC Name: 2-(3-bromophenoxy)-N-(2,4,6-trimethylphenyl)propanamide
• InChI: InChI=1S/C18H20BrNO2/c1-11-8-12(2)17(13(3)9-11)20-18(21)14(4)22-16-7-5-6-15(19)10-16/h5-10,14H,1-4H3,(H,20,21)
• InChI Key: MKGHBCMDGYVFCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)C(C)OC2=CC(=CC=C2)Br)C
• Molecular Formula: C18H20BrNO2
• Molecular Weight: 362.3 g/mol
• CAS No.: 632290-65-4

Description

2-(3-bromophenoxy)-N-(2,4,6-trimethylphenyl)propanamide is a useful research compound. Its molecular formula is C18H20BrNO2 and its molecular weight is 362.267. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Metabolism in Preclinical Studies

Research on similar compounds, like S-1 [3-(4-fluorophenoxy)-2-hydroxy-2-methyl-N-[4-nitro-3-(trifluoromethyl)phenyl]-propanamide], shows promise for therapeutic applications, particularly in androgen-dependent diseases. Studies have examined the pharmacokinetics and metabolism of such compounds in rats, providing insights into their absorption, clearance, distribution, and metabolism. This knowledge is crucial for drug development and understanding the behavior of propanamide derivatives in biological systems (Wu et al., 2006).

Synthesis and Molecular Structure Analysis

The synthesis and molecular structure of closely related compounds, like 2-bromo-N-(4-(7-(diethylamino)-coumarin-3-yl)phenyl)propanamide, have been analyzed using various spectroscopic techniques. This research is essential for understanding the molecular design of propanamide derivatives and their potential applications in fields like polymerization and fluorescence (Kulai & Mallet-Ladeira, 2016).

Environmental Impacts and Treatment Processes

Studies have also explored the environmental impact of bromophenols, which are structurally similar to 2-(3-bromophenoxy)-N-(2,4,6-trimethylphenyl)propanamide. This includes their occurrence in freshwater environments and the formation of potentially harmful brominated products during water treatment processes. Such research highlights the environmental and health implications of bromophenol derivatives (Jiang et al., 2014).

Chemical Properties and Analytical Techniques

The chemical properties of related compounds, such as 2methyl-N-[4-nitro-3-(trifluoromethyl)phenyl]propanamide, have been studied, with a focus on analytical techniques like spectrophotometry. These studies contribute to understanding the chemical characteristics of propanamide derivatives and developing methods for their analysis and quantification (Rangappa et al., 2000).